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Cat. No.: B1666970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BIBO3304 is a potent and highly selective non-peptide antagonist of the Neuropeptide Y (NPY)

Y1 receptor (NPY1R).[1][2][3] It exhibits sub-nanomolar affinity for both human and rat Y1

receptors, making it a valuable tool for in vitro and in vivo studies aimed at elucidating the

physiological and pathological roles of the NPY system.[1][2][3] The NPY1R is a G-protein

coupled receptor (GPCR) involved in various physiological processes, including feeding

behavior, anxiety, and bone metabolism. These application notes provide detailed protocols for

the preparation and use of BIBO3304 in cell culture experiments, ensuring accurate and

reproducible results for researchers investigating the NPYergic system.

Physicochemical and Biological Properties of
BIBO3304
A summary of the key quantitative data for BIBO3304 is presented in the tables below for easy

reference and comparison.

Table 1: Physicochemical Properties of BIBO3304
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Property Value Reference

Molecular Formula C₂₉H₃₅N₇O₃ (as free base) [1]

Molecular Weight 529.64 g/mol (as free base) [1]

Molecular Weight (TFA salt) 757.69 g/mol [4]

Appearance White to off-white solid

Purity ≥98% [4]

CAS Number 191868-14-1 [5]

Table 2: Solubility of BIBO3304

Solvent Maximum Concentration Reference

DMSO 100 mM [4][6]

Ethanol 20 mM [4]

Table 3: Biological Activity of BIBO3304

Parameter Species Value Reference

IC₅₀ (NPY Y1

Receptor)
Human 0.38 nM [2]

IC₅₀ (NPY Y1

Receptor)
Rat 0.72 nM [2]

Selectivity
>2600-fold over Y2,

Y4, and Y5 receptors
[4]

Signaling Pathway of the NPY Y1 Receptor
The NPY Y1 receptor is a Gi/o-coupled GPCR. Upon binding of its endogenous ligand, NPY,

the receptor activates downstream signaling cascades that primarily lead to the inhibition of

adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Additionally,

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-107725/BIBO3304-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-107725/BIBO3304-DataSheet-MedChemExpress.pdf
https://www.bio-techne.com/p/small-molecules-peptides/bibo-3304-trifluoroacetate_2412
https://www.bio-techne.com/p/small-molecules-peptides/bibo-3304-trifluoroacetate_2412
https://www.medchemexpress.com/bibo3304.html
https://www.benchchem.com/product/b1666970?utm_src=pdf-body
https://www.bio-techne.com/p/small-molecules-peptides/bibo-3304-trifluoroacetate_2412
https://www.selleckchem.com/products/bibo-3304-trifluoroacetate.html
https://www.bio-techne.com/p/small-molecules-peptides/bibo-3304-trifluoroacetate_2412
https://www.benchchem.com/product/b1666970?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9806339/
https://pubmed.ncbi.nlm.nih.gov/9806339/
https://www.bio-techne.com/p/small-molecules-peptides/bibo-3304-trifluoroacetate_2412
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


activation of the Y1 receptor can lead to the mobilization of intracellular calcium ([Ca²⁺]i)

through the Gβγ-PLC pathway. BIBO3304 acts as a competitive antagonist, blocking NPY from

binding to the Y1 receptor and thereby inhibiting these downstream signaling events.
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Experimental Protocols
Preparation of BIBO3304 Stock Solutions
Materials:

BIBO3304 (powder form)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials
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Vortex mixer

Calibrated pipettes

Procedure:

Determine the required stock concentration and volume. A common stock concentration is 10

mM.

Calculate the mass of BIBO3304 needed. For a 10 mM stock solution using BIBO3304
trifluoroacetate salt (MW: 757.69 g/mol ):

Mass (g) = 0.010 mol/L * Volume (L) * 757.69 g/mol

Weigh the calculated amount of BIBO3304 powder in a sterile microcentrifuge tube.

Add the appropriate volume of DMSO to the tube.

Vortex the solution until the powder is completely dissolved. Gentle warming (e.g., in a 37°C

water bath) and sonication may be used to aid dissolution if necessary.[1]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C. When stored at -20°C, the solution is stable for at

least one month, and for up to six months at -80°C.[5]

Preparation of Working Solutions in Cell Culture Medium
Materials:

BIBO3304 stock solution (e.g., 10 mM in DMSO)

Pre-warmed complete cell culture medium appropriate for your cell line

Sterile tubes

Procedure:
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Determine the final desired concentration of BIBO3304 for your experiment. For initial

antagonist studies, a concentration range of 10-100 times the IC₅₀ (e.g., 10 nM to 100 nM) is

a good starting point. A concentration of up to 10 µM has been used in selectivity panels.[3]

Perform serial dilutions of the stock solution in complete cell culture medium to achieve the

final working concentration.

Ensure the final concentration of DMSO in the cell culture medium is low (typically ≤ 0.1%) to

avoid solvent-induced cytotoxicity.

Prepare a vehicle control containing the same final concentration of DMSO as the

BIBO3304-treated samples.

Experimental Workflow: NPY-Induced Inhibition of cAMP
Production
This protocol describes a common functional assay to evaluate the antagonist activity of

BIBO3304 in a cell line endogenously or recombinantly expressing the NPY Y1 receptor, such

as the human neuroblastoma cell line SK-N-MC.
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Cell Preparation

Treatment

cAMP Assay

Data Analysis

Seed SK-N-MC cells in a 96-well plate

Incubate overnight (37°C, 5% CO₂)

Pre-incubate with BIBO3304 or vehicle

Stimulate with Forskolin + NPY

Lyse cells

Measure cAMP levels (e.g., HTRF, ELISA)

Plot cAMP concentration vs. treatment

Calculate IC₅₀ for BIBO3304

Click to download full resolution via product page

Workflow for cAMP Assay
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Materials:

SK-N-MC cells (or other suitable NPY1R-expressing cell line)

Complete cell culture medium

96-well cell culture plates

BIBO3304 working solutions

Neuropeptide Y (NPY) solution

Forskolin solution

cAMP assay kit (e.g., HTRF, ELISA, or LANCE)

Plate reader compatible with the chosen cAMP assay

Procedure:

Cell Seeding: Seed SK-N-MC cells into a 96-well plate at a density that will result in a

confluent monolayer on the day of the experiment. Incubate overnight at 37°C in a 5% CO₂

incubator.

Pre-treatment with BIBO3304:

Carefully remove the culture medium.

Add BIBO3304 working solutions (at various concentrations) or vehicle control to the

respective wells.

Incubate for 15-30 minutes at 37°C.

Stimulation:

Prepare a stimulation solution containing Forskolin (to increase basal cAMP levels) and

NPY (to activate the Y1 receptor and subsequently inhibit cAMP production). The final

concentration of NPY should be around its EC₈₀ for cAMP inhibition in your cell system.
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Add the stimulation solution to the wells and incubate for the time recommended by the

cAMP assay kit manufacturer (typically 15-30 minutes at 37°C).

cAMP Measurement:

Lyse the cells according to the cAMP assay kit protocol.

Measure the intracellular cAMP levels using a plate reader.

Data Analysis:

Plot the cAMP concentration against the log of the BIBO3304 concentration.

Perform a non-linear regression analysis to determine the IC₅₀ of BIBO3304 for the

inhibition of the NPY-mediated effect.

Conclusion
BIBO3304 is a powerful and selective tool for investigating the role of the NPY Y1 receptor in

cellular processes. Proper preparation of stock and working solutions is crucial for obtaining

reliable and reproducible data. The provided protocols offer a comprehensive guide for

researchers to effectively utilize BIBO3304 in various cell culture-based assays. It is always

recommended to perform initial dose-response experiments to determine the optimal working

concentration of BIBO3304 for your specific cell line and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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